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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

resolve issues related to failing NW16 vacuum seals.

Frequently Asked Questions (FAQs)
Q1: What are the common visual signs of a failing NW16 vacuum seal?

A1: Before performing any complex leak detection, a visual inspection can often reveal the

source of a problem. Key signs to look for include:

Damaged or Deformed O-ring: Inspect the O-ring for any cuts, nicks, flat spots, or signs of

pinching.[1] The O-ring should be smooth, unbroken, and malleable.[2]

Contamination: Any debris, dust, lint, or grease on the O-ring or the flange sealing surfaces

can compromise the seal.[1]

Scratches or Dents on Flanges: Examine the smooth, flat surface of the flanges for any

scratches or dents, particularly those that cross from the vacuum side to the atmosphere

side.[1][2]

Improper Clamp Placement: The wing nut clamp should be centered and evenly tightened

around the flange.

Q2: My vacuum system is unable to reach the desired base pressure. Could a failing NW16
seal be the cause?
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A2: Yes, a failing NW16 seal is a common reason for the inability to reach the desired base

pressure. A leak in the seal allows atmospheric gases to enter the vacuum system, increasing

the overall pressure. If you are certain there is a leak, common culprits include O-ring seals,

metal gaskets, and chamber welds.[3]

Q3: What is a typical acceptable leak rate for a high vacuum system with NW16 flanges?

A3: The acceptable leak rate depends on the specific requirements of your application.

However, for high vacuum systems, a lower leak rate is indicative of a better seal. A higher leak

rate suggests significant leaks that need to be addressed.[4] High vacuum systems may

require leak rates of less than 1x10⁻⁹ mbar L/s.[4] Components are often helium leak tested to

a standard of 1 x 10⁻¹⁰ cc/sec.[5]

Troubleshooting Guide
If you suspect a failing NW16 vacuum seal, follow this step-by-step troubleshooting guide to

identify and resolve the issue.

Step 1: Visual Inspection
As detailed in the FAQs, begin with a thorough visual inspection of the NW16 connection.

Check the O-ring for damage or contamination, and inspect the flange surfaces for any

imperfections.[1][2]

Step 2: Rate of Rise Test
The Rate of Rise (ROR) test is a useful initial diagnostic to determine if a leak is present in your

vacuum system.[6]

Experimental Protocol: Rate of Rise Test

Pump down the vacuum system to its base pressure.

Isolate the chamber from the vacuum pumps by closing the appropriate valve.

Record the initial pressure (P1) and start a timer.

After a set period of time (T), record the final pressure (P2).
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Calculate the Rate of Rise (Q) using the following formula: Q = ((P2 – P1) * V) / T Where V is

the volume of the chamber in Liters.[6]

A high rate of rise suggests a leak or significant outgassing. If the ROR is on the order of 4 x

10⁻⁵ Torr.Liters/sec or larger, you should first inspect the chamber for cleanliness before

proceeding to leak detection.[6]

Step 3: Helium Leak Detection with a Residual Gas
Analyzer (RGA)
For more precise leak detection, a helium leak detector or a Residual Gas Analyzer (RGA) can

be used. An RGA can identify the composition of the residual gases in your vacuum system,

which can help differentiate between a real leak and outgassing.[7][8]

Experimental Protocol: Helium Leak Detection with RGA

Connect the RGA to your vacuum system.

Pump the system down to its operating pressure.

Monitor the partial pressures of key gases with the RGA.

Carefully spray a small amount of helium gas around the suspected NW16 seal.

Observe the RGA for a significant increase in the partial pressure of helium (mass-to-charge

ratio of 4).[7] A sharp rise indicates a leak.

Data Presentation: RGA Signatures of an Air Leak
When a leak is present, you will observe an increase in the partial pressures of atmospheric

gases. The following table summarizes the typical mass-to-charge ratios (m/z) to monitor on an

RGA.
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Gas
Mass-to-Charge Ratio
(m/z)

Indication

Helium 4
Tracer gas for leak detection.

[7]

Nitrogen 14, 28
Primary component of air, a

strong indicator of a leak.[7]

Oxygen 32
Component of air, another

indicator of a leak.[7]

Argon 40
Trace component of air, can

also indicate a leak.[7]

Carbon Dioxide 44 Trace component of air.[7]

Water 17, 18

High peaks may indicate

outgassing rather than a leak.

[7]

Troubleshooting Workflow
The following diagram illustrates the logical steps for troubleshooting a suspected failing NW16
vacuum seal.
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Troubleshooting a Failing NW16 Vacuum Seal

Suspected NW16 Seal Failure

Perform Visual Inspection
(O-ring, Flanges, Clamp)

Problem Identified?

Conduct Rate of Rise Test

High Rate of Rise?

No

Clean Sealing Surfaces
Replace O-ring

Re-tighten Clamp

Yes

Perform Helium Leak Test with RGA

Yes

Investigate Outgassing
(Bakeout, Component Cleaning)

No

Leak Detected?

YesNo

Issue ResolvedFurther Investigation Required

Click to download full resolution via product page

Troubleshooting workflow for a failing NW16 vacuum seal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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